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Fusidic Acid Acyl β-D-Glucuronide Fusidic Acid Acyl β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 13013-66-6
VCID: VC0142017
InChI: InChI=1S/C37H56O12/c1-17(2)9-8-10-20(33(46)49-34-29(43)27(41)28(42)30(48-34)32(44)45)26-22-15-24(40)31-35(5)13-12-23(39)18(3)21(35)11-14-36(31,6)37(22,7)16-25(26)47-19(4)38/h9,18,21-25,27-31,34,39-43H,8,10-16H2,1-7H3,(H,44,45)/b26-20-/t18-,21?,22-,23+,24+,25-,27-,28-,29+,30-,31-,34-,35-,36-,37-/m0/s1
SMILES: CC1C2CCC3(C(C2(CCC1O)C)C(CC4C3(CC(C4=C(CCC=C(C)C)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O)OC(=O)C)C)O)C
Molecular Formula: C37H56O12
Molecular Weight: 692.843

Fusidic Acid Acyl β-D-Glucuronide

CAS No.: 13013-66-6

Reference Standards

VCID: VC0142017

Molecular Formula: C37H56O12

Molecular Weight: 692.843

Fusidic Acid Acyl β-D-Glucuronide - 13013-66-6

CAS No. 13013-66-6
Product Name Fusidic Acid Acyl β-D-Glucuronide
Molecular Formula C37H56O12
Molecular Weight 692.843
IUPAC Name (2S,3S,4S,5R,6S)-6-[(2Z)-2-[(3R,4S,8S,9S,10S,11R,13R,14S,16S)-16-acetyloxy-3,11-dihydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C37H56O12/c1-17(2)9-8-10-20(33(46)49-34-29(43)27(41)28(42)30(48-34)32(44)45)26-22-15-24(40)31-35(5)13-12-23(39)18(3)21(35)11-14-36(31,6)37(22,7)16-25(26)47-19(4)38/h9,18,21-25,27-31,34,39-43H,8,10-16H2,1-7H3,(H,44,45)/b26-20-/t18-,21?,22-,23+,24+,25-,27-,28-,29+,30-,31-,34-,35-,36-,37-/m0/s1
Standard InChIKey UKAPPWZUNXAAMF-JHNXOOIMSA-N
SMILES CC1C2CCC3(C(C2(CCC1O)C)C(CC4C3(CC(C4=C(CCC=C(C)C)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O)OC(=O)C)C)O)C
Synonyms (3α,4α,8α,9β,11α,13α,14β,16β,17Z)-16-(Acetyloxy)-3,11-dihydroxy-29-nordammara-17(20),24-dien-21-oic Acid β-D-Glucopyranuronosyl Ester; Fusidic Acid β-D-Glucopyranuronosyl Ester;
PubChem Compound 131699006
Last Modified Nov 11 2021
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